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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

separation and purification of itaconic acid from fermentation broths and model solutions using

electrodialysis techniques. The information is curated for professionals in research and

development who are seeking sustainable and efficient downstream processing methods for

bio-based chemicals.

Introduction to Electrodialysis for Itaconic Acid
Recovery
Itaconic acid, a valuable bio-based platform chemical, is primarily produced through

fermentation.[1][2][3] A significant challenge in its production lies in the downstream

processing, which can account for a substantial portion of the total cost.[4][5] Traditional

methods like crystallization and precipitation can be energy-intensive and may require multiple

steps to achieve high purity.[1][5] Electrodialysis (ED) and particularly Electrodialysis with

Bipolar Membranes (EDBM) have emerged as promising and sustainable alternatives for the

recovery of itaconic acid.[1][6][7]

Electrodialysis is an electrochemical membrane separation process that utilizes an electric

potential difference to transport ions through ion-exchange membranes.[8] In the context of

itaconic acid separation, ED can effectively separate the itaconate anions from the fermentation
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broth, which may also contain residual sugars, other organic acids, and salts.[1][2] EDBM is an

advanced ED process that incorporates bipolar membranes capable of splitting water into H+

and OH- ions under an electric field.[9] This allows for the direct conversion of itaconic acid

salts into their acidic form and a corresponding base, streamlining the purification process.[4][6]

Key Advantages of Electrodialysis for Itaconic Acid
Separation:

High Selectivity: Electrodialysis offers good selectivity for charged species like itaconate

ions, allowing for their separation from non-ionic components such as glucose.[1]

Reduced Chemical Usage: EDBM can produce itaconic acid directly without the need for

adding acids or bases for pH adjustment, thus minimizing chemical consumption and waste

generation.[6]

Continuous Operation: The process can be integrated with fermentation in a continuous or

semi-continuous manner, which can help mitigate product inhibition during fermentation.[10]

Energy Efficiency: Compared to traditional separation methods, electrodialysis can be more

energy-efficient, especially when optimized.[11][12]

Experimental Data Summary
The following tables summarize quantitative data from various studies on the electrodialysis of

itaconic acid, providing a comparative overview of the process performance under different

conditions.

Table 1: Performance of Electrodialysis with Bipolar Membranes (EDBM) on Model Solutions
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Initial IA
Conc.
(g/L)

Initial pH
Applied
Voltage
(V)

Other
Compone
nts

IA
Recovery
Ratio (%)

Current
Efficiency
(%)

Referenc
e

5 2 30 None - - [1]

33 5 20
33 g/L

Glucose
97 98.5 [1]

5-33 2-5 10-30

15-33 g/L

Glucose, 0-

1 g/L Malic

Acid

90-97 74.3-98.5 [1]

33 - - - >90 >90 [10]

Table 2: Performance of EDBM on Real Fermentation Broth

Initial IA Conc.
(g/L)

Initial pH
IA Recovery
Ratio (%)

Current
Efficiency (%)

Reference

22-25 3.0 74 77 [3][13]

22-25 7.4 63 41 [3][13]

- - 65-80 42-76 [4]

Experimental Protocols
The following are detailed protocols for the separation of itaconic acid using a laboratory-scale

electrodialysis unit. These protocols are based on methodologies reported in the cited

literature.

Protocol 1: Electrodialysis of Sodium Itaconate Model
Solution
Objective: To separate itaconic acid from a simple aqueous solution of its salt using a

conventional electrodialysis setup with monopolar membranes.
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Materials:

Itaconic acid (analytical grade)[2]

Sodium hydroxide (for preparing sodium itaconate)

Sodium sulfate (for electrode solution)[2]

Deionized water

Laboratory-scale electrodialysis unit with alternating cation-exchange membranes (CEM)

and anion-exchange membranes (AEM)[2]

DC power supply

Conductivity meter

pH meter

Analytical balance

HPLC or UV-Vis spectrophotometer for itaconic acid concentration measurement[2]

Procedure:

Preparation of Solutions:

Feed Solution (Diluate): Prepare an aqueous solution of sodium itaconate at a desired

concentration (e.g., 4 g/L).[2] Glucose can be added to simulate fermentation broth.[2]

Concentrate Solution: Initially, this can be deionized water.

Electrode Rinse Solution: Prepare a 0.5 M sodium sulfate solution.[1]

Electrodialysis Setup:

Assemble the electrodialysis stack with alternating CEM and AEM membranes.[2]

Fill the respective compartments:
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Diluate compartment with the sodium itaconate solution.

Concentrate compartments (for both acid and base) with deionized water.

Electrode compartments with the sodium sulfate solution.[1]

Operation:

Set the recirculation flow rates for all solutions (e.g., 50-60 L/h).[1]

Apply a constant voltage across the electrodes (e.g., 10-30 V).[1]

Monitor the process by measuring the conductivity and pH of the diluate and concentrate

solutions over time.

Collect samples from the diluate and concentrate streams at regular intervals to determine

the itaconic acid concentration using HPLC or a UV-Vis spectrophotometer.[2]

Data Analysis:

Calculate the itaconic acid recovery ratio and current efficiency.

Protocol 2: EDBM for Itaconic Acid Recovery from a
Model Fermentation Broth
Objective: To recover itaconic acid from a model solution containing impurities like glucose and

malic acid using an EDBM setup.

Materials:

Itaconic acid (>99% purity)[1]

Glucose (>99.5% purity)[1]

L-(-)-Malic acid (97% purity)[1]

Sodium sulfate (>99% purity)[1]

Deionized water
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Laboratory-scale EDBM unit (e.g., P EDR-Z/4x by MemBrain®) equipped with CEM, AEM,

and bipolar membranes (BM)[1]

DC power supply

Conductivity meter

pH meter

HPLC for organic acid analysis[1]

Procedure:

Preparation of Model Solution:

Prepare a model fermentation broth containing itaconic acid (e.g., 5-33 g/L), glucose (e.g.,

15-33 g/L), and malic acid (e.g., 0-1 g/L).[1]

Adjust the initial pH of the solution to the desired value (e.g., 2-5) using NaOH or H₂SO₄.

[1]

EDBM Setup:

Configure the EDBM stack with a repeating unit of CEM, AEM, and BM. The specific

arrangement will depend on the unit's design. A common arrangement is a four-chamber

system: diluate (D), acid concentrate (Cacid), base concentrate (Cbase), and electrolyte

(E).[1]

Fill the compartments:

Diluate tank (1 L) with the model solution.

Acid and base concentrate tanks (1 L each) with deionized water.[1]

Electrolyte tank (200 mL) with 0.5 M Na₂SO₄ solution.[1]

Operation:
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Set the recirculation flow rates (e.g., Diluate: 50 L/h, Cacid: 50 L/h, Cbase: 50 L/h,

Electrolyte: 60 L/h).[1]

Apply a constant voltage (e.g., 10-30 V).[1]

Monitor the conductance of the diluate, acid, and base solutions continuously.[1]

Take samples periodically from all compartments to analyze the concentrations of itaconic

acid and malic acid by HPLC.

Analysis:

Determine the itaconic acid recovery ratio in the acid concentrate.

Calculate the current efficiency based on the amount of itaconic acid transported and the

total charge passed.

Visualizations
The following diagrams illustrate the experimental workflow and the fundamental principles of

electrodialysis for itaconic acid separation.
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Caption: Experimental workflow for electrodialysis of itaconic acid.
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Caption: Principle of EDBM for itaconic acid salt separation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

http://archive.sciendo.com/HJIC/hjic.2018.46.issue-2/hjic-2018-0017/hjic-2018-0017.pdf
https://www.researchgate.net/publication/330272696_Recovery_of_Itaconic_Acid_by_Electrodialysis
https://real.mtak.hu/175501/1/Rozsenberszki_T_2023_Bipolar_membrane.pdf
https://pubmed.ncbi.nlm.nih.gov/27847989/
https://pubmed.ncbi.nlm.nih.gov/27847989/
https://www.researchgate.net/figure/Itaconic-acid-recovery-using-different-downstream-methods-adapted-from-Magalhaes-et-al_tbl1_354828883
https://pubs.rsc.org/en/content/articlepdf/2019/ra/c8ra09227c
https://pubs.rsc.org/en/content/articlehtml/2019/ra/c8ra09227c
https://pubs.rsc.org/en/content/articlehtml/2019/ra/c8ra09227c
https://m.youtube.com/watch?v=lCnfmW3DdfY
https://www.deswater.com/DWT_articles/vol_192_papers/192_2020_408.pdf
https://www.researchgate.net/publication/267344003_Organic_Acid_Separation_Through_Electrodialysis
https://www.researchgate.net/publication/269631599_Separation_of_organic_acids_from_water_using_ionic_liquid_assisted_electrodialysis
https://www.researchgate.net/publication/354828883_Demonstration_of_bipolar_membrane_electrodialysis_technique_for_itaconic_acid_recovery_from_real_fermentation_effluent_of_Aspergillus_terreus
https://www.benchchem.com/product/b15348655#electrodialysis-for-the-separation-of-itaconic-acid-salts
https://www.benchchem.com/product/b15348655#electrodialysis-for-the-separation-of-itaconic-acid-salts
https://www.benchchem.com/product/b15348655#electrodialysis-for-the-separation-of-itaconic-acid-salts
https://www.benchchem.com/product/b15348655#electrodialysis-for-the-separation-of-itaconic-acid-salts
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15348655?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15348655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15348655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

